Cas no 31618-80-1 (3-methyl-5-thien-2-yl-1H-pyrazole)

• Product Name: 3-methyl-5-thien-2-yl-1H-pyrazole
• CAS No: 31618-80-1
• MF: C₈H₈N₂S
• MW: 164.227519989014
• MDL: MFCD00514532
• CID: 312310
• PubChem ID: 737750
• Update Time: 2025-04-19

3-methyl-5-thien-2-yl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-(thiophen-2-yl)-1H-pyrazole
• 1H-Pyrazole,3-methyl-5-(2-thienyl)-
• 3-METHYL-5-(2-THIENYL)-1H-PYRAZOLE
• 5-methyl-3-thiophen-2-yl-1H-pyrazole
• 2-(3-methylpyrazol-5-yl)thiophene
• 3-Methyl-5-(2'-thienyl)pyrazol
• 3-Methyl-5-[2]thienyl-1(2)H-pyrazol
• 3-methyl-5-[2]thienyl-1(2)H-pyrazole
• 3-Methyl-5-<thienyl-(2)>-pyrazol
• 3-methyl-5-thiophen-2-yl-1(2)H-pyrazole
• 3-Methyl-5-thiophen-2-yl-pyrazole
• Cambridge id 5108101
• FT-0680331
• F2198-8612
• AB00437003-10
• 31618-80-1
• DTXSID40353284
• SCHEMBL2875439
• NCGC00079715-02
• 3-methyl-5-thien-2-yl-1H-pyrazole
• A875836
• 5-methyl-3-(thiophen-2-yl)-1H-pyrazole
• MFCD00514532
• CHEMBL1585754
• J-512866
• 1224742-92-0
• 3-methyl-5-(2-thienyl)-1H-pyrazole, AldrichCPR
• SMR000054434
• 3-(2'-thienyl)-5-methylpyrazole
• AKOS001609229
• MLS000104499
• HMS2277G21
• 3W-0878
• AKOS022341923
• STK874238
• 3-METHYL-5-(THIOPHEN-2-YL)-2H-PYRAZOLE

• MDL： MFCD00514532
• Inchi： 1S/C8H8N2S/c1-6-5-7(10-9-6)8-3-2-4-11-8/h2-5H,1H3,(H,9,10)
• InChI Key： SVPUABRSNLEURW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C)NN=1

Computed Properties

• Exact Mass: 164.04100
• Monoisotopic Mass: 164.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.9Ų

Experimental Properties

• Density: 1.243
• Melting Point: 140-141°C
• Boiling Point: 335.3°Cat760mmHg
• Flash Point: 158.7°C
• Refractive Index: 1.623
• PSA: 56.92000
• LogP: 2.44660

3-methyl-5-thien-2-yl-1H-pyrazole Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles